Cas no 121242-20-4 (tert-butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely employed as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its rigid cis-configured structure, combined with the Boc-protected amine and methoxy substituent, enhances stereochemical control in complex molecule assembly. The tert-butyloxycarbonyl (Boc) group offers stability under basic conditions while allowing selective deprotection under mild acidic conditions, facilitating further functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, including protease inhibitors and receptor modulators, due to its well-defined stereochemistry and compatibility with diverse reaction conditions. High purity and consistent performance make it a reliable choice for research and industrial applications.

tert-butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate structure

121242-20-4 structure

Product Name:tert-butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate

CAS No:121242-20-4

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD18072065

CID:1062052

PubChem ID:11820622

Update Time:2025-06-07

tert-butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3R,4S)-tert-Butyl 3-Amino-4-methoxypyrrolidine-1-carboxylate
- (3R,4S)-tert-Butyl 3-Amino-4-methoxypyrrolidine-1-carboxylate
- tert-butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate
- cis-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
- cis-1-boc-3-Amino-4-methoxypyrrolidine
- (3S,4R)-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid t-butyl ester
- cis-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid t-butyl ester
- 121242-20-4
- 1-Pyrrolidinecarboxylic acid, 3-amino-4-methoxy-, 1,1-dimethylethyl ester, (3s-cis)-
- (3S,4R)-1-boc-3-Amino-4-methoxypyrrolidine
- tert-butyl (3S,4R)-3-amino-4-methoxypyrrolidine-1-carboxylate
- EN300-1698393
- CIS-1-PYRROLIDINECARBOXYLIC ACID, 3-AMINO-4-METHOXY-, 1,1-DIMETHYLETHYL ESTER
- cis-tert-Butyl 3-amino-4-methoxypyrrolidine-1-carboxylate
- SCHEMBL376554
- MFCD18072067
- DTXSID901128397
- P12203
- (3S,4R)-tert-Butyl 3-amino-4-methoxypyrrolidine-1-carboxylate
- MFCD18072065
- PS-19976
- CS-0135810
- rac-tert-butyl (3R,4S)-3-amino-4-methoxypyrrolidine-1-carboxylate
- (3S,4R)-tert-Butyl3-amino-4-methoxypyrrolidine-1-carboxylate
- tert-butyl rac-(3S,4R)-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride
- AT18607
- 148260-95-1
- (3S,4R)-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
- MDL： MFCD18072065
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-5-7(11)8(6-12)14-4/h7-8H,5-6,11H2,1-4H3/t7-,8+/m0/s1
- InChI Key： STYSIWNZDIJKGC-JGVFFNPUSA-N
- SMILES： O(C)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

Exact Mass: 216.14739250g/mol
Monoisotopic Mass: 216.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 64.8Å²

tert-butyl cis-3-amino-4-methoxypyrrolidine-1-carboxylate Pricemore >>

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